9H-fluorene-9-carbohydrazide

• CAS No.: 61258-68-2
• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 9H-fluorene-9-carbohydrazide
• InChI: InChI=1S/C14H12N2O/c15-16-14(17)13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13H,15H2,(H,16,17)
• InChI Key: QTUDOGMWPNUCEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)C(=O)NN

Description

9H-Fluorene-9-carbohydrazide is a fluorene-derived compound featuring a carbohydrazide (-CONHNH₂) functional group at the 9-position of the fluorene scaffold. Fluorene derivatives are widely studied due to their planar aromatic structure, which enables diverse applications in materials science, pharmaceuticals, and organic synthesis. The carbohydrazide moiety enhances reactivity, allowing the compound to participate in condensation reactions, such as forming hydrazones or heterocyclic systems like 1,3,4-oxadiazoles .

Synthesis:
The synthesis of fluorene-based carbohydrazides typically involves two steps:

Oxidation: Starting with fluorene or its derivatives, oxidation (e.g., using potassium dichromate) yields 9-oxo-9H-fluorene-1-carboxylic acid (Yield: 99%, M.P. 194–196°C) .

Condensation: Refluxing the oxidized product with hydrazides (e.g., benzohydrazides) in methanol forms the target carbohydrazide via hydrazone linkages .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 9H-fluorene-9-carbohydrazide typically involves the reaction of 9H-fluorene-9-carboxylic acid with hydrazine hydrate. The reaction is carried out under reflux conditions in the presence of a suitable solvent such as ethanol or methanol. The reaction mixture is heated to facilitate the formation of the carbohydrazide derivative, which is then purified through recrystallization.

Industrial Production Methods: Industrial production of 9H-fluorene-9-carbohydrazide follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and reagents, and the reaction is conducted in large reactors. The product is then subjected to purification processes such as distillation and crystallization to obtain the desired purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 9H-fluorene-9-carbohydrazide can undergo oxidation reactions to form corresponding fluorenone derivatives.

Reduction: The compound can be reduced to form hydrazine derivatives.

Substitution: It can participate in substitution reactions where the carbohydrazide group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Various nucleophiles can be used for substitution reactions under basic or acidic conditions.

Major Products:

Oxidation: Fluorenone derivatives.

Reduction: Hydrazine derivatives.

Substitution: Substituted fluorenes with different functional groups.

Scientific Research Applications

Chemistry: 9H-fluorene-9-carbohydrazide is used as a precursor in the synthesis of various organic compounds. Its unique structure allows it to participate in a wide range of chemical reactions, making it valuable in organic synthesis.

Biology: In biological research, 9H-fluorene-9-carbohydrazide is used as a probe to study enzyme activities and protein interactions. Its ability to form stable complexes with biomolecules makes it useful in biochemical assays.

Medicine: The compound has potential applications in medicinal chemistry, particularly in the development of new drugs. Its derivatives have shown promising activity against various diseases, including cancer and infectious diseases.

Industry: In the industrial sector, 9H-fluorene-9-carbohydrazide is used in the production of high-performance polymers and materials. Its stability and reactivity make it suitable for use in the manufacture of advanced materials.

Mechanism of Action

The mechanism of action of 9H-fluorene-9-carbohydrazide involves its interaction with specific molecular targets. The carbohydrazide group can form hydrogen bonds and

Comparison with Similar Compounds

Structural and Electronic Properties

Table 1: Key Structural Derivatives of Fluorene-Carbohydrazide

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Key Features
9H-Fluorene-9-carbohydrazide	-CONHNH₂ at C9	224.08*	Base compound for heterocyclic synthesis
N'-[(Anthracen-9-yl)methylidene]-9H-fluorene-9-carbohydrazide	Anthracene hydrazone at C9	412.49	Extended π-system for enhanced luminescence
N'-[(Furan-2-yl)methylidene]-9-hydroxy-9H-fluorene-9-carbohydrazide	Hydroxy + furan hydrazone at C9	335.34*	Polar groups improve solubility
1-Diphenylmethylene-2-(9H-fluoren-9-ylidene)hydrazine	Diphenylmethylene + fluorenylidene groups	348.43*	Stabilized conjugate base for acidity

*Calculated based on molecular formulas.

Electronic Effects :

• Acidity : Fluorene derivatives with electron-withdrawing groups (e.g., -F, -COOH) exhibit enhanced acidity. For example, fluorinated analogs (e.g., compound 3 in ) show ΔHacid values as low as 316.3 kcal/mol, significantly lower than unsubstituted 9H-fluorene (ΔHacid = 329.1 kcal/mol). The carbohydrazide group (-CONHNH₂) likely further increases acidity due to resonance stabilization of the deprotonated form.
• Aromaticity : Substituents like fluorine or hydrazide groups can alter aromaticity in the fluorene scaffold, stabilizing conjugate bases and improving acidity .

Table 2: Reactivity Comparison in Heterocycle Formation

Compound	Reaction Type	Product	Key Reagents/Conditions	Application
9H-Fluorene-9-carbohydrazide	Condensation with benzoic acids	1,3,4-Oxadiazoles	POCl₃, reflux	Antibacterial, antifungal agents
9-Fluorenone-2-carbohydrazide	Cyclization with formic acid	5-(9-Fluorenone-2-yl)-1,3,4-oxadiazole	HCOOH, P₂O₅	Enzyme inhibitors, luminescent materials
2-Amino-N'-(9H-fluoren-9-ylidene)-hexahydroquinoline-3-carbohydrazide	Multi-component reaction	Polycyclic hydrazide derivatives	Piperidine catalyst, ethanol	Green synthesis, high yields (70–85%)

Key Findings :

• 9H-Fluorene-9-carbohydrazide serves as a versatile precursor for 1,3,4-oxadiazoles, which exhibit broad biological activity (e.g., antibacterial, anticancer) .